1-(glucopyranosyl)pentobarbital
1-(glucopyranosyl)pentobarbital
Brand Name:
Vulcanchem
CAS No.:
147839-07-4
VCID:
VC0114846
InChI:
InChI=1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1
SMILES:
CCCC(C)C1(C(=O)NC(=O)N(C1=O)C2C(C(C(C(O2)CO)O)O)O)CC
Molecular Formula:
C17H28N2O8
Molecular Weight:
388.4 g/mol
1-(glucopyranosyl)pentobarbital
CAS No.: 147839-07-4
Main Products
VCID: VC0114846
Molecular Formula: C17H28N2O8
Molecular Weight: 388.4 g/mol
| CAS No. | 147839-07-4 |
|---|---|
| Product Name | 1-(glucopyranosyl)pentobarbital |
| Molecular Formula | C17H28N2O8 |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | 5-ethyl-5-pentan-2-yl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C17H28N2O8/c1-4-6-8(3)17(5-2)14(24)18-16(26)19(15(17)25)13-12(23)11(22)10(21)9(7-20)27-13/h8-13,20-23H,4-7H2,1-3H3,(H,18,24,26)/t8?,9-,10-,11+,12-,13-,17?/m1/s1 |
| Standard InChIKey | KVCUMBIRVZPZCG-LSUXSMNCSA-N |
| Isomeric SMILES | CCCC(C)C1(C(=O)NC(=O)N(C1=O)[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)CC |
| SMILES | CCCC(C)C1(C(=O)NC(=O)N(C1=O)C2C(C(C(C(O2)CO)O)O)O)CC |
| Canonical SMILES | CCCC(C)C1(C(=O)NC(=O)N(C1=O)C2C(C(C(C(O2)CO)O)O)O)CC |
| Synonyms | 1-(beta-D-glucopyranosyl)pentobarbital 1-(glucopyranosyl)pentobarbital 1-(glucopyranosyl)pentobarbital, (R-(R*,R*))-isomer 1-(glucopyranosyl)pentobarbital, (R-(R*,S*))-isomer 1-(glucopyranosyl)pentobarbital, (S-(R*,R*))-isomer 1-Glu-pentobarbital 5-ethyl-5-(1'-methylbutyl)-1-(beta-D-glucopyranosyl)barbituric acid |
| PubChem Compound | 192382 |
| Last Modified | Nov 11 2021 |
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